Cas no 2228398-01-2 (2-amino-2-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}propan-1-ol)

• Product Name: 2-amino-2-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}propan-1-ol
• CAS No: 2228398-01-2
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6274183
• PubChem ID: 165965325
• Update Time: 2025-06-07

2-amino-2-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}propan-1-ol
• 2-amino-2-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-1-ol
• EN300-1745525
• 2228398-01-2

• Inchi： 1S/C10H14N4O/c1-10(11,7-15)6-8-5-9-12-3-2-4-14(9)13-8/h2-5,15H,6-7,11H2,1H3
• InChI Key： OZKJMBVMQBNKNE-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=C2N=CC=CN2N=1)N

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-amino-2-methyl-3-{pyrazolo1,5-apyrimidin-2-yl}propan-1-ol

Introduction to 2-amino-2-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-1-ol (CAS No. 2228398-01-2)

2-amino-2-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-1-ol, identified by its CAS number 2228398-01-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a unique structural framework that combines a pyrazolopyrimidine core with an aminoalkyl side chain, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-amino-2-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-1-ol encompasses two key pharmacophoric regions: the pyrazolopyrimidine scaffold and the aminoalkyl substituent. The pyrazolopyrimidine ring system is well-documented for its biological activity, particularly in modulating enzyme inhibition and receptor binding. This scaffold has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents due to its ability to engage with various biological targets.

The aminoalkyl side chain of this compound introduces additional potential interactions with biological systems. The presence of both an amino group and a secondary alcohol moiety provides multiple sites for functionalization, enabling the design of derivatives with enhanced pharmacological properties. Such structural features are often exploited to improve solubility, metabolic stability, and target affinity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-amino-2-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-1-ol and its potential biological targets. Studies suggest that the pyrazolopyrimidine core may interact with enzymes such as kinases and phosphodiesterases, while the aminoalkyl side chain could form hydrogen bonds or engage in hydrophobic interactions with protein binding pockets. These insights have guided the optimization of analogs to enhance binding affinity and selectivity.

In the realm of drug discovery, the synthesis of 2-amino-2-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-1-ol has been refined through modern synthetic methodologies. Advances in transition-metal-catalyzed reactions and fragment-based assembly have enabled the efficient construction of complex heterocyclic frameworks. These techniques have not only improved yield but also allowed for greater control over stereochemistry, which is crucial for biological activity.

The pharmacological potential of CAS No. 2228398-01-2 has been explored in several preclinical studies. Initial findings indicate that this compound exhibits inhibitory activity against certain kinases, which are implicated in various diseases including cancer. The pyrazolopyrimidine moiety is particularly noteworthy for its ability to disrupt signaling pathways associated with cell proliferation and survival. Additionally, the aminoalkyl side chain may contribute to tumor-selective toxicity by interacting with tumor-specific enzymes or receptors.

Another area of interest is the anti-inflammatory properties of 2-amino-2-methyl-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-1-ol. In vitro studies have demonstrated its ability to modulate inflammatory cytokine production by inhibiting key signaling cascades. This suggests that the compound could be developed into a therapeutic agent for chronic inflammatory disorders such as rheumatoid arthritis or inflammatory bowel disease. The dual functionality of the molecule—encompassing both kinase inhibition and anti-inflammatory effects—makes it a versatile candidate for multifaceted therapeutic applications.

The synthesis and characterization of derivatives of CAS No. 2228398-01-2 continue to be an active area of research. Chemists are exploring modifications to both the pyrazolopyrimidine core and the aminoalkyl side chain to optimize pharmacokinetic profiles and target specificity. For instance, introducing fluorine atoms or other electron-withdrawing groups into the heterocyclic ring can enhance metabolic stability while maintaining biological activity.

Computational studies have also played a pivotal role in guiding synthetic efforts towards more potent derivatives. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural modifications affect binding affinity and residence time. These predictions have been validated through experimental synthesis and biological testing, underscoring the importance of interdisciplinary approaches in drug discovery.

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